2-Amino-4-propylamino-6-methylpyrimidine

• Molecular Formula: C8H14N4
• Molecular Weight: 166.22 g/mol
• IUPAC Name: 6-methyl-4-N-propylpyrimidine-2,4-diamine
• InChI: InChI=1S/C8H14N4/c1-3-4-10-7-5-6(2)11-8(9)12-7/h5H,3-4H2,1-2H3,(H3,9,10,11,12)
• InChI Key: YFZYWOKVKOHTHS-UHFFFAOYSA-N
• Canonical SMILES: CCCNC1=NC(=NC(=C1)C)N

Description

2-Amino-4-propylamino-6-methylpyrimidine is a pyrimidine derivative characterized by a six-membered aromatic ring with amino (-NH₂), propylamino (-NH-CH₂CH₂CH₃), and methyl (-CH₃) substituents at positions 2, 4, and 6, respectively.

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications
2-Amino-4-propylamino-6-methylpyrimidine	4-propylamino	C₈H₁₄N₄	166.23*	Hypothetical: Enhanced lipophilicity
2-Amino-4-hydroxy-6-methylpyrimidine	4-hydroxy	C₅H₇N₃O	125.13	Hydrogen bonding; pharmaceutical intermediate
2-Amino-4-methoxy-6-methylpyrimidine	4-methoxy	C₆H₉N₃O	139.16	Electron-donating group; studied via quantum chemical methods
4-Amino-6-chloro-2-diethylaminopyrimidine	6-chloro, 2-diethylamino	C₈H₁₃ClN₄	200.67	Chloro substituent enhances reactivity; pharmaceutical intermediate
Ethyl 2-[6-methyl-4-(thietan-3-yloxy)pyrimidine-2-ylthio]acetate	4-thietan-3-yloxy, 2-thio	C₁₂H₁₆N₂O₃S₂	300.39	Sulfur-containing; synthetic versatility

*Calculated based on molecular formula.

Key Observations:

Chloro and thio substituents (e.g., in and ) further modulate electronic properties and reactivity .

Spectroscopic Behavior: Quantum chemical studies on 2-amino-4-methoxy-6-methylpyrimidine revealed distinct IR and NMR profiles due to the electron-donating methoxy group, with C=O stretching vibrations absent compared to hydroxy analogs . The propylamino group may introduce unique N-H stretching and ring vibration modes.

Synthetic Utility: Hydroxy and methoxy analogs are widely used as intermediates in drug synthesis (e.g., antimetabolites or kinase inhibitors) . The propylamino group’s nucleophilic character could enable coupling reactions or metal coordination.

Preparation Methods

Synthesis of 4-Chloro Intermediate

The foundational step involves preparing 2-amino-4-chloro-6-methylpyrimidine (III ), a critical intermediate. As demonstrated by Erkin et al., this is achieved by refluxing 2-amino-6-methyl-4-pyrimidinol (IV ) with phosphorus oxychloride (POCl₃). The reaction proceeds via nucleophilic substitution, where the hydroxyl group at position 4 is replaced by chlorine. Key parameters include:

• Molar ratio : 1:6 (substrate:POCl₃)

• Temperature : Reflux (~110°C)

• Duration : Until homogeneity (typically 4–6 hours)

• Workup : Vacuum distillation to remove excess POCl₃, followed by neutralization with aqueous ammonia (pH 8) and crystallization from 50% ethanol.

Yield : 54% (3.7 g from 6 g starting material).

Propylamine Substitution

The chloro intermediate undergoes nucleophilic substitution with propylamine. While specific data for propylamine substitution is absent in the provided sources, analogous reactions with amines (e.g., morpholine, methylamine) suggest the following protocol:

• Solvent : Anhydrous ethanol or tetrahydrofuran (THF)

• Base : Potassium carbonate (K₂CO₃) or triethylamine (Et₃N)

• Temperature : Reflux (78–85°C for ethanol)

• Duration : 12–24 hours

Mechanism : The amine attacks the electron-deficient C4 position, displacing chloride. Steric hindrance from the 6-methyl group may slightly reduce reactivity compared to unsubstituted pyrimidines.

Direct Amination of Methylsulfanyl Precursors

Preparation of 4-Methylsulfanyl Intermediate

An alternative route starts with 4-methylsulfanyl derivatives. For example, IJPS Online describes synthesizing 4-amino-2-methyl-6-(methylsulfanyl)pyrimidine-5-carbonitrile (1 ) and displacing the methylsulfanyl group with amines. While the target compound lacks the cyano group, this method highlights the versatility of sulfanyl leaving groups.

Reaction Conditions :

• Substrate : 4-Methylsulfanyl pyrimidine

• Amine : Propylamine (neat or in alcohol)

• Catalyst : None required

• Temperature : Reflux (70–80°C)

• Monitoring : Cessation of methylmercaptan evolution (detected via sodium nitroprusside test).

Advantages : Methylsulfanyl groups are more nucleofugal than chloride, enabling milder conditions.

Optimization and Challenges

Yield Improvement Strategies

• Catalytic Additives : Tetrabutylammonium bromide (TBAB) enhances nucleophilicity in SNAr reactions.

• Solvent Selection : Polar aprotic solvents (e.g., DMF, DMSO) accelerate substitution but complicate purification.

• Temperature Control : Lower temperatures (50–60°C) minimize side reactions like over-alkylation.

Purification Techniques

• Crystallization : Ethanol-water mixtures (1:1) effectively isolate the product.

• Chromatography : Silica gel chromatography with ethyl acetate/hexane (3:7) resolves regioisomers.

Comparative Analysis of Methods

Method	Starting Material	Yield	Reaction Time	Key Advantage
Chlorination-Amination	2-Amino-6-methyl-4-pyrimidinol	54%	6–8 hours	High-purity intermediate
Methylsulfanyl Route	4-Methylsulfanyl derivative	60–70%*	4–6 hours	Mild conditions
3CR (Hypothetical)	Guanidine, nitriles	N/A	12–24 hours	Single-pot synthesis

*Estimated based on analogous reactions.

Q & A

Q. What strategies mitigate decomposition during long-term storage of 2-Amino-4-propylamino-6-methylpyrimidine?

• Methodological Answer : Decomposition is minimized by storing under inert atmospheres (N₂/Ar) at low temperatures (–20°C). recommends desiccants to prevent hygroscopic degradation. Periodic purity checks via HPLC or melting point analysis ensure stability .